Allosteric Kinetic Signature vs. Compound A
RO-28-1675 uniquely produces a simultaneous increase in Vmax (1.5-fold) and decrease in the glucose concentration at half-maximal velocity (S₁.₅ or K₀.₅; 4.3-fold reduction) in human GK enzymatic assays at 3 µM compound concentration with 5 mM glucose . This dual kinetic signature contrasts with Compound A, which primarily stabilizes the active GK conformation and exhibits glucose-dependent EC₅₀ values of 0.42 µM (at 2.5 mM glucose) and 0.14 µM (at 10 mM glucose) in cell-free assays, but does not produce the same magnitude of Vmax enhancement . The 4.3-fold decrease in S₀.₅ means RO-28-1675 shifts the glucose dose-response curve of GK leftward, enabling significant enzyme activity at physiologically lower glucose concentrations—a mechanistically distinct profile from Compound A and a critical criterion for selecting the appropriate GKA for glucose-sensing assays.
| Evidence Dimension | GK activation: change in Vmax (kcat) and glucose S₀.₅ (K₀.₅) |
|---|---|
| Target Compound Data | Vmax increased 1.5-fold; glucose S₁.₅ decreased 4.3-fold (at 3 µM RO-28-1675, 5 mM glucose, human recombinant GK) |
| Comparator Or Baseline | Compound A: EC₅₀ = 0.42 µM (2.5 mM glucose) and 0.14 µM (10 mM glucose); primarily stabilizes active GK conformation without the same magnitude of Vmax enhancement. Baseline (unactivated GK): no Vmax elevation. |
| Quantified Difference | RO-28-1675: 1.5x Vmax increase + 4.3x S₀.₅ decrease; Compound A: glucose-dependent EC₅₀ shift without comparable dual kinetic enhancement. |
| Conditions | Human recombinant GK cell-free enzymatic assay; RO-28-1675 at 3 µM, glucose 5 mM; Compound A EC₅₀ measured at 2.5 mM and 10 mM glucose. |
Why This Matters
Researchers studying glucose-sensing or insulin-secretion coupling require a GKA with a well-characterized dual kinetic fingerprint (Vmax + S₀.₅ modulation), and RO-28-1675 provides this benchmark profile, whereas Compound A offers a mechanistically different, less kinetically potent activation mode.
